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Compound of Interest

Compound Name: Fireshield C2

CAS No.: 58910-85-3

Cat. No.: B565049

Get Quote

Technical Guide: Fireshield C2 (Dechlorane 602)
Physical, Chemical, and Toxicological
Characterization
Executive Summary & Identity
Fireshield C2 (Dechlorane 602) is a highly chlorinated norbornene derivative used historically

as an additive flame retardant in polymers (nylon, polypropylene). For researchers, it serves as

a critical standard in environmental toxicology and metabolic stability studies. Unlike reactive

flame retardants, it is an additive, meaning it is not chemically bonded to the polymer matrix

and can leach into biological systems, posing risks relevant to safety pharmacology and

toxicology screening.
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Property Details

Common Name Fireshield C2; Dechlorane 602 (Dec 602)

IUPAC Name

1,2,3,4,6,7,8,9,12,12,13,13-dodecachloro-

1,4,4a,5,8,8a-hexahydro-1,4:5,8-

dimethanophthalazine (and isomers)

CAS Number 58910-85-3

Molecular Formula C₁₉H₁₂Cl₁₂

Molecular Weight ~613.7 g/mol

Chemical Class
Polychlorinated Norbornene Derivative

(Dechlorane Family)

Physical and Chemical Properties
The physicochemical profile of Fireshield C2 is defined by extreme lipophilicity and resistance

to degradation. These properties dictate the experimental protocols required for its extraction

and analysis.

2.1 Core Physicochemical Data
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Property Value / Characteristic Experimental Implication

Physical State
Off-white to pale yellow

crystalline solid

Requires precise weighing;

static prone.

Melting Point 285°C – 290°C (Decomposes)

High thermal stability allows for

GC analysis, but injector temps

must be optimized.

Water Solubility Insoluble (< 1 µg/L)

Critical: Aqueous buffers

cannot be used for stock

solutions. Use Toluene or

Isooctane.

Log Kow (Octanol-Water) > 8.0 (Estimated)

Indicates high bioaccumulation

potential; requires lipid-

removal steps (GPC/Acid)

during extraction.

Vapor Pressure Low (< 10⁻⁶ Pa at 25°C)

Low volatility reduces

inhalation risk but increases

persistence on surfaces.

Stability
Resistant to hydrolysis and

photolysis

Samples are stable at RT, but

standards should be stored at

-20°C to prevent solvent

evaporation.

2.2 Structural Integrity & Reactivity
Fireshield C2 possesses a rigid, cage-like structure formed by the Diels-Alder reaction of

hexachlorocyclopentadiene with a cyclic dienophile.

Chemical Inertness: The high chlorine content shields the carbon skeleton from nucleophilic

attack, making it resistant to standard metabolic degradation (Phase I enzymes).

Thermal Resistance: It withstands processing temperatures of engineering plastics (>250°C),

meaning it will not degrade during standard GC-MS injection port conditions (typically

280°C).
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Experimental Protocols & Analytical Methodologies
For drug development researchers studying this compound (e.g., as a contaminant or

toxicology standard), accurate quantification is challenging due to matrix interference.

3.1 Sample Preparation Workflow
Solvent Selection: Due to high lipophilicity, Toluene or Dichloromethane (DCM) are the

solvents of choice. Methanol or Acetonitrile (common in LC-MS) are poor solvents for

Fireshield C2 and will lead to precipitation.

Cleanup (Biological Matrices): If analyzing tissue or serum, lipids must be removed.

Step 1: Liquid-Liquid Extraction with Hexane:DCM (1:1).

Step 2: Acid digestion (H₂SO₄) or Gel Permeation Chromatography (GPC) to remove

lipids.

3.2 Detection: GC-MS/MS vs. LC-MS/MS
While LC-MS is standard in pharma, GC-MS is superior for Fireshield C2 due to its non-polar

nature and lack of ionizable functional groups (no acidic/basic sites for ESI).

Recommended Method: GC-ECNI-MS (Gas Chromatography - Electron Capture Negative

Ionization - Mass Spectrometry).

Why ECNI? The high chlorine content makes the molecule highly electronegative. ECNI

provides 10-100x lower detection limits (fem togram range) compared to standard EI

(Electron Impact).

3.3 Visualizing the Analytical Workflow
The following diagram outlines the logical flow for isolating and analyzing Fireshield C2 from a

complex biological matrix.
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Caption: Analytical workflow for Fireshield C2 (Dechlorane 602) highlighting the critical lipid

removal step required due to the compound's high LogKow.
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Biological Relevance & Mechanism of Action
In drug development, Fireshield C2 is primarily studied as a toxicological endpoint or an

endocrine disrupting chemical (EDC).

4.1 Binding Affinity & Nuclear Receptors
Research suggests that Dechlorane compounds can mimic endogenous ligands.

AhR (Aryl Hydrocarbon Receptor): Weak activation. Unlike dioxins, Fireshield C2 does not

planarly fit the AhR binding pocket perfectly, leading to lower potency but persistent

activation.

PXR (Pregnane X Receptor): Potential activation, leading to the upregulation of CYP3A4

enzymes. This is critical for drug developers, as incidental exposure could alter the

metabolism of a drug candidate in preclinical models.

4.2 Metabolic Stability (Microsomal Stability Assay)
If tested in a liver microsome assay (RLM/HLM):

Result: < 5% degradation over 60 minutes.

Interpretation: The compound is metabolically stable. It does not undergo hydroxylation or

conjugation easily. This confirms its potential for bioaccumulation (long half-life in vivo).

Safety & Handling (E-E-A-T)
As a Senior Application Scientist, I emphasize that standard "Class 1" safety protocols are

insufficient. Fireshield C2 is a suspected Persistent Organic Pollutant (POP).

Containment: Weighing must occur in a static-free glove box or a vented balance enclosure.

Waste Disposal: Do not dispose of in aqueous waste streams. All consumables (pipette tips,

vials) must be treated as hazardous chemical waste (halogenated).

PPE: Nitrile gloves are generally sufficient for short contact, but double-gloving is

recommended during stock preparation in Toluene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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